Cas no 60710-79-4 (5-Fluoro-2-propylaniline)

5-Fluoro-2-propylaniline structure
5-Fluoro-2-propylaniline structure
Product name:5-Fluoro-2-propylaniline
CAS No:60710-79-4
MF:C9H12NF
MW:153.197
CID:2834932
PubChem ID:21412844

5-Fluoro-2-propylaniline Chemical and Physical Properties

Names and Identifiers

    • ZJHKDOJGIKJQDL-UHFFFAOYSA-N
    • SCHEMBL11700050
    • 5-Fluoro-2-propylaniline
    • 2-Propyl-5-fluoroaniline
    • DTXSID20613378
    • 60710-79-4
    • Inchi: InChI=1S/C9H12FN/c1-2-3-7-4-5-8(10)6-9(7)11/h4-6H,2-3,11H2,1H3
    • InChI Key: ZJHKDOJGIKJQDL-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 153.095377549Da
  • Monoisotopic Mass: 153.095377549Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 116
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 26Ų

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